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Compound Name: Barbituric acid

Cat. No.: B137347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Barbituric acid serves as the foundational chemical structure for a broad class of derivatives

known as barbiturates, which have significant applications in medicine as central nervous

system depressants. Although barbituric acid itself does not possess pharmacological activity,

its unique chemical properties make it a crucial precursor in the synthesis of various

therapeutic agents and other industrial chemicals.[1][2][3] This technical guide provides an in-

depth overview of the synthesis, chemical properties, and key applications of barbituric acid.

Synthesis of Barbituric Acid
The most common and established method for synthesizing barbituric acid is through the

condensation reaction of diethyl malonate with urea.[4][5] This reaction is typically carried out in

the presence of a strong base, such as sodium ethoxide, which acts as a catalyst.

Key Synthesis Reaction
The overall reaction can be summarized as follows:

Caption: Synthesis of Barbituric Acid via Condensation Reaction.

Properties of Barbituric Acid
Barbituric acid is an odorless, white to light cream-colored crystalline powder. [1][3]Its

properties are summarized in the tables below.
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Physical Properties of Barbituric Acid
Property Value Reference

Molecular Formula C₄H₄N₂O₃ [6]

Molecular Weight 128.09 g/mol [2]

Melting Point 248-252 °C (decomposes) [2][7]

Water Solubility 142 g/L (at 20 °C) [7][8]

Appearance White crystalline powder [3][8]

Odor Odorless [1]

Chemical Properties of Barbituric Acid
Property Value Reference

pKa 4.01 (at 25 °C) [1][8]

IUPAC Name 1,3-Diazinane-2,4,6-trione [1]

LogP -1.47 [2]

Stability

Stable under normal

conditions, may decompose

upon heating.

[8]

Acidity and Tautomerism
A key chemical feature of barbituric acid is its acidity. The alpha-carbon, situated between the

two carbonyl groups, has a highly reactive hydrogen atom, making the compound quite acidic

for a diketone. [1]This acidity is due to the aromatic stabilization of the resulting carbanion.

Barbituric acid exhibits keto-enol tautomerism. [9]In the gas phase, the tri-keto form is the

most stable. [10]However, in the solid state and in aqueous solutions, there is a delicate

balance, with the enol form gaining stability with increased solvation by water. [10][11]This

tautomerism is crucial for the reactivity of the molecule, particularly in the synthesis of its

derivatives. [12]
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Keto-Enol Tautomerism Diagram
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Caption: Keto-Enol Tautomerism of Barbituric Acid.

Mechanism of Action of Barbiturate Derivatives
While barbituric acid itself is not pharmacologically active, its 5,5-disubstituted derivatives are

potent central nervous system depressants. [7]These derivatives, known as barbiturates, exert

their effects primarily by modulating the activity of the gamma-aminobutyric acid type A

(GABAa) receptor, which is an ionotropic receptor and a ligand-gated ion channel. [2] The

binding of barbiturates to the GABAa receptor increases the duration of chloride ion channel

opening, leading to an enhanced influx of chloride ions into the neuron. [2]This results in

hyperpolarization of the neuronal membrane, making it more difficult for the neuron to fire and

thus producing a depressant effect on neuronal transmission. [2]

Signaling Pathway Diagram
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Caption: Mechanism of Action of Barbiturate Derivatives.

Applications
The primary application of barbituric acid is as a chemical intermediate in the synthesis of a

wide range of compounds.

Pharmaceuticals: It is the parent compound for over 2,500 synthesized barbiturate drugs,

with about 50-55 being in clinical use for their sedative, hypnotic, anticonvulsant, and
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anesthetic properties. [1]* Vitamin Synthesis: Barbituric acid is a key ingredient in the

laboratory synthesis of riboflavin (vitamin B2). [1]* Other Chemical Syntheses: It is used in

the manufacturing of plastics, textiles, and polymers. [3]Furthermore, its reactive methylene

group makes it a valuable reagent in Knoevenagel condensation reactions to produce a

variety of derivatives, including dyes and other bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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